Cas no 72180-33-7 (1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester)
1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester
- 1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid
- N-benzyloxycarbonyl-5-hydroxy-2-piperidinecarboxylic acid
- 72180-33-7
- EN300-7269980
- SCHEMBL9175610
- CFRMMWFGNLWFMK-UHFFFAOYSA-N
-
- Inchi: 1S/C14H17NO5/c16-11-6-7-12(13(17)18)15(8-11)14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2,(H,17,18)
- InChI Key: CFRMMWFGNLWFMK-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CC(O)CCC1C(O)=O
Computed Properties
- Exact Mass: 279.11067264g/mol
- Monoisotopic Mass: 279.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- Density: 1.361±0.06 g/cm3(Predicted)
- Boiling Point: 495.6±45.0 °C(Predicted)
- pka: 3.86±0.40(Predicted)
1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7269980-0.05g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-7269980-0.1g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-7269980-0.25g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-7269980-0.5g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-7269980-1.0g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-7269980-2.5g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-7269980-5.0g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-7269980-10.0g |
1-[(benzyloxy)carbonyl]-5-hydroxypiperidine-2-carboxylic acid |
72180-33-7 | 10g |
$2884.0 | 2023-05-25 |
1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester
Introduction to 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester (CAS No. 72180-33-7)
1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester, identified by the Chemical Abstracts Service Number (CAS No.) 72180-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of hydroxyl and ester functional groups, make it a versatile scaffold for drug design and development.
The 1-(phenylmethyl) ester moiety in the name underscores the compound's structural complexity and its potential for further chemical modifications. This ester group not only influences the compound's solubility and stability but also opens up possibilities for derivatization into more complex molecules. The 5-hydroxy- part of the name indicates the presence of a hydroxyl group at the 5-position of the piperidine ring, which is a critical feature that can affect its interactions with biological targets. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.
In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The 1,2-piperidinedicarboxylic acid backbone provides a stable framework that can be modified to enhance binding affinity to specific biological targets. The hydroxyl group at the 5-position further adds to this versatility, allowing for hydrogen bonding interactions that are crucial for drug-receptor binding.
One of the most compelling aspects of 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester is its potential as a lead compound in drug discovery. Its unique structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers have been leveraging computational methods and experimental approaches to explore its pharmacological profile. The presence of both hydrophobic and hydrophilic regions in its structure suggests that it may be capable of interacting with both lipidic and polar biological targets.
Recent studies have highlighted the importance of piperidine derivatives in developing novel therapeutics. For instance, modifications of the piperidine ring have been shown to enhance metabolic stability and improve oral bioavailability. The 5-hydroxy- group in particular has been implicated in modulating enzyme inhibition and receptor binding affinity. In addition, the 1-(phenylmethyl) ester moiety can be tailored to influence solubility and permeability across biological membranes.
The synthesis of 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and improve sustainability.
From a pharmaceutical perspective, the potential applications of this compound are vast. It serves as a valuable intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers are exploring its utility in developing kinase inhibitors, which are critical in cancer therapy. Additionally, its structural motifs suggest potential applications in treating neurological disorders by interacting with neurotransmitter receptors.
The chemical properties of 1-(phenylmethyl) ester contribute significantly to the compound's behavior in biological systems. The phenyl ring provides hydrophobic interactions with lipid bilayers, while the ester group can undergo hydrolysis under physiological conditions, releasing free carboxylic acids that may interact with biological targets differently. This dual functionality makes it an intriguing candidate for designing prodrugs or targeted delivery systems.
In conclusion,1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester (CAS No. 72180-33-7) represents a promising area of research in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutics with significant medical implications. As research continues to uncover new applications for piperidine derivatives,this compound will likely play an important role in future drug development efforts.
72180-33-7 (1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(phenylmethyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)